Cas no 87199-15-3 (3-(Hydroxymethyl)phenylboronic acid)

3-(Hydroxymethyl)phenylboronic acid structure

87199-15-3 structure

Product Name:3-(Hydroxymethyl)phenylboronic acid

CAS No:87199-15-3

Molecular Formula:C₇H₉BO₃

Molecular Weight:151.955562353134

MDL:MFCD01317846

CID:61052

PubChem ID:24873658

3-(Hydroxymethyl)phenylboronic acid Properties

Names and Identifiers

- 3-(Hydroxymethyl)phenylboronic acid
- 3-(Hydroxymethyl)benzeneboronic acid
- 3-(Hydroxymethyl)phenylboronic Acid (contains varying amounts of Anhydride)
- 3-Hydroxymethyl phenyl boronic acid
- 3-hydroxymethylboronic acid
- Boronic acid, B-[3-(hydroxymethyl)phenyl]-
- (3-(hydroxymethyl)phenyl)boronic acid
- 3-Boronobenzyl alcohol
- 3-HydroMethylphenylboronicacid
- 3-hydroxymethylbenzeneboronic acid
- RARECHEM AH PB 0189
- 3-(Hydroxymethyl)benzeneboronic Acid (contains varying amounts of Anhydride)
- Boronicacid, [3-(hydroxymethyl)phenyl]- (9CI)
- (3-Hydroxymethyl)phenylboronic acid
- (m-Hydroxymethyl)phenylboronic acid
- 3-hydroxymethylphenylboronic acid
- [3-(hydroxymethyl)phenyl]boronic Acid
- Boronic acid, [3-(hydroxymethyl)phenyl]-
- (3-hydroxymethylphenyl)boronic acid
- 3-(hydroxymethyl)phenyl boronic acid
- 3-(hydroxymethyl)benzene boronic acid
- [3-(hydroxymethyl)phenyl]-boronic acid
- (3-(hydroxymethyl)phenyl)-boronic acid
- 3-(Hydroxymethyl)phenylboronicacid
- [3-(h
- B-[3-(Hydroxymethyl)phenyl]boronic acid (ACI)
- Boronic acid, [3-(hydroxymethyl)phenyl]- (9CI)
- 3-(Hydroxymethyl)phenylboronic acid,98%
- [3-(hydroxymethyl)phenyl]boranediol
- 3-hydroxymethyl-phenylboronic acid
- 3-(hydroxymethyl)phenyl-boronic acid
- GS-6908
- 3-(hydroxymethyl) phenyl boronic acid
- (3-Hydroxymethylphenyl)-boronic acid
- DTXSID00370432
- 3-hydroxymethylphenyl boronic acid
- CS-W007418
- MFCD01317846
- DB-010600
- SCHEMBL8832
- m-(hydroxymethyl)phenylboronic acid
- CHEMBL349516
- [3-(hydroxymethyl)phenyl] boronic acid
- 3-(hydroxymethyl)-phenylboronic acid
- 3-hydroxymethyl benzene boronic acid
- H1244
- EN300-37132
- 3-(hydroxymethyl)-phenyl boronic acid
- AKOS005258144
- Q-103431
- Z381040332
- BCP23407
- HY-W007418
- AB08606
- [3-(hydroxymethyl)-phenyl]boronic acid
- 87199-15-3
- 3-hydroxymethyl phenylboronic acid
- AC-5357
- HGTDLKXUWVKLQX-UHFFFAOYSA-N
- FD9078
- BDBM50266951
- 3-(hydroxyl-methyl)phenylboronic acid
- SY014953
- 3-hydroxymethyl phenyl boronic acid
- (3-(Hydroxymethyl)phenyl)boronic acid
- 3-(Hydroxymethyl)phenylboronic acid (contains varying amounts of Anhydride)
- 3-(Hydroxymethyl)benzeneboronic Acid
- 3-Hydroxymethylbenzeneboronic acid
- +Expand
- MDL： MFCD01317846
- InChIKey： HGTDLKXUWVKLQX-UHFFFAOYSA-N
- Inchi： 1S/C7H9BO3/c9-5-6-2-1-3-7(4-6)8(10)11/h1-4,9-11H,5H2
- SMILES： OB(C1C=C(CO)C=CC=1)O
- BRN： 8832019

Computed Properties

Exact Mass: 152.064474g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 152.064474g/mol
Monoisotopic Mass: 152.064474g/mol
Topological Polar Surface Area: 60.7Å²
Heavy Atom Count: 11
Complexity: 118
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: -1.14130
PSA: 60.69000
Refractive Index: 1.566
Water Partition Coefficient: Soluble in water.
Boiling Point: 380.5°C at 760 mmHg
Melting Point: 95-99 °C (lit.)
Flash Point: 183.9 oC
Color/Form: solid
Solubility: Not determined
Density: 1.2500

3-(Hydroxymethyl)phenylboronic acid Security Information

Symbol: GHS07
WGK Germany：3
Safety Instruction： S37/39-S26
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Inert atmosphere,2-8°C
Risk Phrases： R36/37/38
Signal Word：Warning
HazardClass：IRRITANT

3-(Hydroxymethyl)phenylboronic acid Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-(Hydroxymethyl)phenylboronic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0033XN-1g	3-(Hydroxymethyl)Phenylboronic Acid	87199-15-3		1g	$18.00	2024-04-21
A2B Chem LLC	AB44267-1g	3-Hydroxymethylphenylboronic acid	87199-15-3	98%	1g	$10.00	2024-04-19
abcr	AB150385-5 g	(3-Hydroxymethylphenyl)boronic acid, 98%; .	87199-15-3	98%	5g	€68.30	2023-05-09
Alichem	A242000298-250mg	3-(Hydroxymethyl)phenylboronic acid	87199-15-3	98%	250mg	$714.00	2023-08-31
Apollo Scientific	OR10500-5g	3-(Hydroxymethyl)benzeneboronic acid	87199-15-3		5g	£10.00	2023-09-01
Chemenu	CM135328-50g	3-(Hydroxymethyl)phenylboronic acid	87199-15-3	95+%	50g	$57	2022-08-31
ChemScence	CS-W007418-100g	3-(Hydroxymethyl)phenylboronic acid	87199-15-3	99.36%	100g	$115.0	2022-04-26
Enamine	EN300-37132-0.05g	[3-(hydroxymethyl)phenyl]boronic acid	87199-15-3	95%	0.05g	$19.0	2023-05-24
eNovation Chemicals LLC	D402166-100g	3-(Hydroxymethyl)phenylboronic acid	87199-15-3	97%	100g	$280	2022-10-16
Fluorochem	016258-1g	3-(Hydroxymethyl)phenylboronic acid	87199-15-3	98%	1g	￡10.00	2022-03-01

3-(Hydroxymethyl)phenylboronic acid Synthesis

Synthetic Circuit 1

15852-73-0

5419-55-6

87199-15-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 13 s, 0 °C

Reference

Effective Utilization of Flow Chemistry: Use of Unstable Intermediates, Inhibition of Side Reactions, and Scale-Up for Boronic Acid Synthesis

Usutani, Hirotsugu ; et al, Organic Process Research & Development, 2018, 22(6), 741-746

Synthetic Circuit 2

103978-12-7

5419-55-6

87199-15-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 30 min, -78 °C
1.2 20 min, -78 °C; -78 °C → rt; 2.5 h, rt
1.3 Reagents: Trifluoroacetic acid Solvents: Acetonitrile , Water

Reference

Design and synthesis of novel meta-linked phenylglycine macrocyclic FVIIa inhibitors

Richter, Jeremy M.; et al, ACS Medicinal Chemistry Letters, 2017, 8(1), 67-72

Synthetic Circuit 3

15852-73-0

87199-15-3

Reaction Conditions

1.1 Reagents: Butyllithium
1.2 Reagents: Trimethyl borate
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

Glycomimetic selectin inhibitors: (α-D-mannopyranosyloxy)methylbiphenyls

Dupre, Brian; et al, Bioorganic & Medicinal Chemistry Letters, 1996, 6(5), 569-72

Synthetic Circuit 4

18162-48-6

15852-73-0

87199-15-3

Reaction Conditions

1.1 Reagents: Imidazole Solvents: Dichloromethane ; 2 h, rt
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 30 min, -78 °C
2.2 20 min, -78 °C; -78 °C → rt; 2.5 h, rt
2.3 Reagents: Trifluoroacetic acid Solvents: Acetonitrile , Water

Reference

Design and synthesis of novel meta-linked phenylglycine macrocyclic FVIIa inhibitors

Richter, Jeremy M.; et al, ACS Medicinal Chemistry Letters, 2017, 8(1), 67-72